2-[2-(2-hydroxyethyl)-1H-benzimidazol-1-yl]-N,N-diisopropylacetamide

• IUPAC Name: 2-[2-(2-hydroxyethyl)benzimidazol-1-yl]-N,N-di(propan-2-yl)acetamide
• InChI: InChI=1S/C17H25N3O2/c1-12(2)20(13(3)4)17(22)11-19-15-8-6-5-7-14(15)18-16(19)9-10-21/h5-8,12-13,21H,9-11H2,1-4H3
• InChI Key: ITNNTUHHWIADNQ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)N(C(C)C)C(=O)CN1C2=CC=CC=C2N=C1CCO
• Molecular Formula: C17H25N3O2
• Molecular Weight: 303.4 g/mol

Description

2-[2-(2-hydroxyethyl)-1H-benzimidazol-1-yl]-N,N-diisopropylacetamide, also known as HDB, is a chemical compound that has been widely studied for its potential applications in scientific research.

Scientific Research Applications

2-[2-(2-hydroxyethyl)-1H-benzimidazol-1-yl]-N,N-diisopropylacetamide has been studied for its potential applications in a variety of scientific research fields, including cancer research, neuroscience, and immunology. In cancer research, 2-[2-(2-hydroxyethyl)-1H-benzimidazol-1-yl]-N,N-diisopropylacetamide has been shown to inhibit the growth and proliferation of cancer cells, making it a potential candidate for the development of new cancer therapies. In neuroscience, 2-[2-(2-hydroxyethyl)-1H-benzimidazol-1-yl]-N,N-diisopropylacetamide has been studied for its potential neuroprotective effects, as well as its ability to modulate neurotransmitter release. In immunology, 2-[2-(2-hydroxyethyl)-1H-benzimidazol-1-yl]-N,N-diisopropylacetamide has been shown to have anti-inflammatory properties, making it a potential candidate for the treatment of inflammatory diseases.

Mechanism of Action

The exact mechanism of action of 2-[2-(2-hydroxyethyl)-1H-benzimidazol-1-yl]-N,N-diisopropylacetamide is not fully understood, but it is believed to involve the inhibition of various enzymes and signaling pathways. In cancer cells, 2-[2-(2-hydroxyethyl)-1H-benzimidazol-1-yl]-N,N-diisopropylacetamide has been shown to inhibit the activity of the enzyme topoisomerase II, which is involved in DNA replication and cell division. In neurons, 2-[2-(2-hydroxyethyl)-1H-benzimidazol-1-yl]-N,N-diisopropylacetamide has been shown to modulate the release of neurotransmitters, such as dopamine and glutamate, by inhibiting the activity of calcium channels. In immune cells, 2-[2-(2-hydroxyethyl)-1H-benzimidazol-1-yl]-N,N-diisopropylacetamide has been shown to inhibit the activity of the enzyme cyclooxygenase, which is involved in the production of inflammatory mediators.
Biochemical and Physiological Effects:
2-[2-(2-hydroxyethyl)-1H-benzimidazol-1-yl]-N,N-diisopropylacetamide has been shown to have a variety of biochemical and physiological effects, depending on the specific research application. In cancer cells, 2-[2-(2-hydroxyethyl)-1H-benzimidazol-1-yl]-N,N-diisopropylacetamide has been shown to induce apoptosis, or programmed cell death, and inhibit cell cycle progression. In neurons, 2-[2-(2-hydroxyethyl)-1H-benzimidazol-1-yl]-N,N-diisopropylacetamide has been shown to modulate synaptic transmission and protect against oxidative stress. In immune cells, 2-[2-(2-hydroxyethyl)-1H-benzimidazol-1-yl]-N,N-diisopropylacetamide has been shown to inhibit the production of inflammatory mediators, such as prostaglandins and cytokines.

Advantages and Limitations for Lab Experiments

One of the major advantages of using 2-[2-(2-hydroxyethyl)-1H-benzimidazol-1-yl]-N,N-diisopropylacetamide in lab experiments is its versatility. It has been shown to have potential applications in a variety of research fields, making it a valuable tool for scientists. Additionally, 2-[2-(2-hydroxyethyl)-1H-benzimidazol-1-yl]-N,N-diisopropylacetamide is relatively easy to synthesize and purify, making it readily available for use in experiments. However, one of the limitations of using 2-[2-(2-hydroxyethyl)-1H-benzimidazol-1-yl]-N,N-diisopropylacetamide is its potential toxicity. While it has been shown to be relatively safe in vitro, further studies are needed to determine its safety in vivo.

Future Directions

There are several potential future directions for research involving 2-[2-(2-hydroxyethyl)-1H-benzimidazol-1-yl]-N,N-diisopropylacetamide. In cancer research, further studies are needed to determine its efficacy in vivo and its potential as a cancer therapy. In neuroscience, further studies are needed to determine its mechanisms of action and potential therapeutic applications in neurodegenerative diseases. In immunology, further studies are needed to determine its potential as a treatment for inflammatory diseases. Additionally, there is potential for the development of new derivatives of 2-[2-(2-hydroxyethyl)-1H-benzimidazol-1-yl]-N,N-diisopropylacetamide with improved efficacy and safety profiles.